Cas no 2228679-16-9 (3-(3,3-dimethylcyclopentyl)methylpiperidin-3-ol)

• Product Name: 3-(3,3-dimethylcyclopentyl)methylpiperidin-3-ol
• CAS No: 2228679-16-9
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6128759
• PubChem ID: 165616667
• Update Time: 2025-10-18

3-(3,3-dimethylcyclopentyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylcyclopentyl)methylpiperidin-3-ol
• EN300-1831660
• 2228679-16-9
• 3-[(3,3-dimethylcyclopentyl)methyl]piperidin-3-ol

• Inchi： 1S/C13H25NO/c1-12(2)6-4-11(8-12)9-13(15)5-3-7-14-10-13/h11,14-15H,3-10H2,1-2H3
• InChI Key： WNRGNBQFWFBHAC-UHFFFAOYSA-N
• SMILES： OC1(CNCCC1)CC1CCC(C)(C)C1

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(3,3-dimethylcyclopentyl)methylpiperidin-3-ol

Introduction to 3-(3,3-dimethylcyclopentyl)methylpiperidin-3-ol (CAS No. 2228679-16-9)

3-(3,3-dimethylcyclopentyl)methylpiperidin-3-ol, identified by the chemical compound code CAS No. 2228679-16-9, is a meticulously crafted organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class, a heterocyclic structure renowned for its versatility in drug design and development. The presence of a 3,3-dimethylcyclopentyl substituent and a hydroxyl group at the 3-position of the piperidine ring imparts unique physicochemical properties that make it a promising candidate for further exploration in therapeutic applications.

The structural motif of 3-(3,3-dimethylcyclopentyl)methylpiperidin-3-ol is particularly intriguing due to its potential to interact with biological targets in a manner that could lead to novel pharmacological effects. The rigid cyclopentyl framework enhances the compound's stability and lipophilicity, while the piperidine core provides a scaffold for further functionalization. Such characteristics are highly sought after in the design of small-molecule drugs, where optimal solubility, bioavailability, and target binding affinity are critical.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. Compounds like 3-(3,3-dimethylcyclopentyl)methylpiperidin-3-ol are being investigated for their potential roles in modulating various biological pathways. For instance, studies have suggested that modifications within the piperidine ring can influence receptor binding affinity and metabolic stability, making this class of compounds attractive for drug discovery.

The hydroxyl group at the 3-position of the piperidine ring is particularly noteworthy, as it can serve as a site for further derivatization or as an interaction point with biological targets. This feature allows chemists to tailor the compound's properties by introducing additional functional groups or exploring different synthetic pathways. The dimethylcyclopentyl moiety further contributes to the compound's complexity, providing a bulky substituent that can influence both its electronic and steric properties.

One of the most compelling aspects of 3-(3,3-dimethylcyclopentyl)methylpiperidin-3-ol is its potential application in addressing unmet medical needs. Current research indicates that this compound may exhibit activity against certain disease states by interacting with specific enzymes or receptors. While preliminary studies are promising, further investigation is necessary to fully elucidate its pharmacological profile and therapeutic potential.

The synthesis of CAS No. 2228679-16-9 involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions or asymmetric hydrogenation, may be employed to achieve high yields and enantiopurity. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for preclinical and clinical studies.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 3-(3,3-dimethylcyclopentyl)methylpiperidin-3-ol at both molecular and cellular levels. Molecular modeling techniques can predict how this compound might interact with biological targets, providing valuable insights into its potential therapeutic effects. These computational approaches complement experimental data and accelerate the drug discovery process.

The pharmaceutical industry continues to invest heavily in exploring novel chemical entities like CAS No. 2228679-16-9 due to their potential to yield breakthrough therapies. Companies specializing in medicinal chemistry are particularly interested in compounds that offer unique structural features and mechanisms of action. As research progresses, it is expected that more derivatives of this class will be developed, each with tailored properties suited for specific therapeutic applications.

In conclusion,3-(3,3-dimethylcyclopentyl)methylpiperidin-3-ol represents a significant advancement in pharmaceutical chemistry with considerable promise for future medical applications. Its unique structural features and potential interactions with biological targets make it an attractive candidate for further study. As research continues to uncover new insights into its pharmacological properties,CAS No. 2228679-16-9 may pave the way for innovative treatments across various disease areas.